(3R,5R)-Methyl 5-methylpiperidine-3-carboxylate
Overview
Description
“(3R,5R)-Methyl 5-methylpiperidine-3-carboxylate” is a chemical compound with the molecular formula C8H15NO2 and a molecular weight of 157.21 g/mol .
Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 157.21 g/mol . Further physical and chemical properties were not found in the search results .
Mechanism of Action
(3R,5R)-Methyl 5-methylpiperidine-3-carboxylate is a chiral auxiliary that can be used to control the stereoselectivity of a reaction. It has been shown to be effective in asymmetric synthesis as it can be used to control the stereochemistry of the desired product. In addition, it can be used as a catalyst for a variety of reactions, such as the Mitsunobu reaction, the Horner-Wadsworth-Emmons reaction, and the Barton-McCombie reaction.
Biochemical and Physiological Effects
This compound has not been studied extensively for its biochemical and physiological effects. However, it has been shown to be non-toxic and non-irritating when used in laboratory experiments.
Advantages and Limitations for Lab Experiments
(3R,5R)-Methyl 5-methylpiperidine-3-carboxylate has several advantages for laboratory experiments. It is non-toxic and non-irritating, making it safe to use in laboratory experiments. It is also a chiral auxiliary, which can be used to control the stereoselectivity of a reaction. In addition, it is a catalyst for a variety of reactions and can be used as a starting material for the production of other compounds. However, there are some limitations to using this compound in laboratory experiments. It is a synthetic molecule, so it is not available in large quantities and can be difficult to obtain. Additionally, it is not always cost-effective to use this compound in laboratory experiments.
Future Directions
(3R,5R)-Methyl 5-methylpiperidine-3-carboxylate has potential applications in a variety of fields, such as drug development, asymmetric synthesis, and organic synthesis. Additionally, it could be used as a starting material for the production of other compounds. Further research is needed to explore the potential of this compound and to develop new methods for its synthesis and use. Additionally, research is needed to explore the biochemical and physiological effects of this compound and to develop new methods for its use in laboratory experiments.
Scientific Research Applications
(3R,5R)-Methyl 5-methylpiperidine-3-carboxylate has a wide range of applications in scientific research. It has been used as a chiral auxiliary in asymmetric synthesis, a building block for organic synthesis, and a catalyst for a variety of reactions. It has also been used in drug development, as a starting material for the production of other compounds, and as a ligand for enzyme-catalyzed reactions.
Safety and Hazards
properties
IUPAC Name |
methyl (3R,5R)-5-methylpiperidine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO2/c1-6-3-7(5-9-4-6)8(10)11-2/h6-7,9H,3-5H2,1-2H3/t6-,7-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HJPYJRXRHXOATI-RNFRBKRXSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(CNC1)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1C[C@H](CNC1)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10666590 |
Source
|
| Record name | Methyl (3R,5R)-5-methylpiperidine-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10666590 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
405513-10-2 |
Source
|
| Record name | Methyl (3R,5R)-5-methylpiperidine-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10666590 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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